1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol

• IUPAC Name: 1-(3,6-dichlorocarbazol-9-yl)-3-(2,4-dimethoxyanilino)propan-2-ol
• InChI: InChI=1S/C23H22Cl2N2O3/c1-29-17-5-6-20(23(11-17)30-2)26-12-16(28)13-27-21-7-3-14(24)9-18(21)19-10-15(25)4-8-22(19)27/h3-11,16,26,28H,12-13H2,1-2H3
• InChI Key: FTPKDETUNPEZGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NCC(CN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl)O)OC
• Molecular Formula: C23H22Cl2N2O3
• Molecular Weight: 445.3 g/mol

Description

1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol, also known as DCPIB, is a potent inhibitor of volume-regulated anion channels (VRACs) and calcium-activated chloride channels (CaCCs).

Mechanism of Action

1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol acts as a non-specific inhibitor of VRACs and CaCCs by blocking the ion flow through these channels. It binds to the channels from the intracellular side and prevents the opening of the channels in response to stimuli such as cell swelling or calcium influx.
Biochemical and Physiological Effects:
1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol has been shown to affect a variety of cellular processes, including cell migration, apoptosis, and proliferation. It has also been implicated in the regulation of ion homeostasis, pH regulation, and oxidative stress. 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol has been used to study the role of VRACs and CaCCs in different physiological systems, such as the cardiovascular, respiratory, and nervous systems.

Advantages and Limitations for Lab Experiments

1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol is a valuable tool for studying the function of VRACs and CaCCs in physiological and pathological conditions. It is highly specific and potent, and can be used at low concentrations to achieve maximal inhibition. However, it is important to note that 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol is not a selective inhibitor and may affect other ion channels and transporters. Additionally, its effects may vary depending on the experimental conditions and cell types used.

Future Directions

There are many potential future directions for research on 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol. One area of interest is the development of more selective inhibitors of VRACs and CaCCs, which could be used to study the specific roles of these channels in different physiological systems. Another area of interest is the investigation of the potential therapeutic applications of 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol, particularly in the treatment of diseases such as cancer, cystic fibrosis, and hypertension. Additionally, the effects of 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol on other cellular processes and ion channels could be explored to gain a better understanding of its mechanism of action and potential side effects.

Synthesis Methods

1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol can be synthesized by reacting 3,6-dichlorocarbazole with 2,4-dimethoxyaniline in the presence of triethylamine and 2-propanol. The reaction is carried out at room temperature for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol has been widely used in scientific research, particularly in the field of ion channel physiology. It has been shown to be an effective inhibitor of VRACs and CaCCs, which are important for regulating cell volume and chloride secretion, respectively. 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2,4-dimethoxyphenyl)amino]-2-propanol has also been used to study the role of these channels in various physiological processes, such as cell migration, apoptosis, and cancer cell proliferation.